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Compound of Interest

Compound Name: Silver citrate

Cat. No.: B086174 Get Quote

An In-depth Technical Guide to Silver Citrate: Chemical Properties and Structure

Introduction
Silver citrate, the trisilver salt of citric acid, is an inorganic compound recognized for its potent

antimicrobial properties. It is a white, crystalline powder that is notably sensitive to light.[1][2]

With the chemical formula Ag₃C₆H₅O₇, it serves as a source of silver ions (Ag⁺), which are the

active species responsible for its biocidal effects.[3] This has led to its application as an anti-

infective agent, a preservative in cosmetic formulations, and an antimicrobial component in

medical devices.[4][5][6] This guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and key experimental protocols related to silver citrate
for professionals in research and drug development.

Chemical Structure and Identification
Silver citrate is an achiral molecule formed by the ionic interaction between three silver(I)

cations and one citrate anion.[7] The citrate anion, derived from citric acid, provides multiple

carboxylate and hydroxyl groups that coordinate with the silver ions. In the solid state, silver
citrate forms a three-dimensional coordination polymer network characterized by irregular

[AgO₄] polyhedra.[5] A notable feature of the citrate moiety is an intramolecular hydrogen bond

between the hydroxyl group and a terminal carboxylate group.[5]

Table 1: Chemical Identifiers and Structural Information
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Identifier Value Reference

IUPAC Name

trisilver;2-
hydroxypropane-1,2,3-
tricarboxylate

[6][8]

Synonyms
Trisilver citrate, Silver(I) citrate,

Citric acid trisilver salt
[1][4][6]

CAS Number 126-45-4 [1][2][4]

Molecular Formula C₆H₅Ag₃O₇ [2][4][8]

Molecular Weight 512.70 g/mol [2][4][6][7]

SMILES
C(C(=O)[O-])C(CC(=O)[O-])

(C(=O)[O-])O.[Ag+].[Ag+].[Ag+]
[7]

| InChIKey | QUTYHQJYVDNJJA-UHFFFAOYSA-K |[7] |

Physicochemical Properties
The physical and chemical properties of silver citrate are critical for its handling, formulation,

and application. It is a dense, white powder that darkens upon exposure to light due to the

photoreduction of silver ions.[2] Its solubility is a key factor in its use as an antimicrobial, as its

activity depends on the release of silver ions into an aqueous environment.

Table 2: Summary of Physicochemical Properties
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Property Value Reference

Appearance
White, heavy, crystalline
powder; darkens in light

[1][2][6]

Melting Point Decomposes at 170 °C [9]

Boiling Point
309.6 °C at 760 mmHg (Likely

data for citric acid)
[1]

Solubility in Water

Sparingly soluble; 1 part in

3500 parts water (approx. 0.29

g/L)

[1][2][3]

Solubility in Other Solvents

More soluble in boiling water;

very soluble in dilute nitric acid

and ammonia. Soluble in citric

acid solutions via complex

formation.

[1][2][3]

Stability

Stable under recommended

storage conditions; light-

sensitive. Decomposes upon

heating.

[2][5][9]

| Percent Composition | C: 14.06%, H: 0.98%, Ag: 63.12%, O: 21.84% |[2] |

Spectroscopic Data
Spectroscopic analysis is essential for the characterization and quality control of silver citrate.

Table 3: Key Spectroscopic Data for Silver Citrate
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Technique Observation Reference

FTIR (cm⁻¹)

~3429 (broad, O-H stretch);
~2943 & ~2864 (C-H₂
stretch); ~1650 (C=O
stretch)

[10]

UV-Vis (nm)

A peak at ~284 nm may be

associated with (Ag⁺)₃/citrate

complexes.

[11]

¹⁰⁹Ag NMR

The compound has been

characterized by ¹⁰⁹Ag NMR

spectroscopy.

[12]

XRD

Crystalline silver citrate

exhibits characteristic

diffraction patterns that can be

used for phase identification.

[3]

| DSC | Shows a characteristic exothermic peak corresponding to its decomposition into

elemental silver. |[3] |

Experimental Protocols
Detailed methodologies are crucial for the synthesis and evaluation of silver citrate in a

research setting.

Synthesis of Silver Citrate
This protocol describes a common precipitation method for synthesizing silver citrate from

silver nitrate and sodium citrate.[3][13]

Materials:

Silver nitrate (AgNO₃)

Trisodium citrate (Na₃C₆H₅O₇)
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Reverse osmosis (RO) or deionized water

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Methodology:

Prepare aqueous solutions of silver nitrate and trisodium citrate using stoichiometric

amounts in RO water.

Slowly add the silver nitrate solution to the vigorously stirring sodium citrate solution at room

temperature.

A white precipitate of silver citrate (Ag₃C₆H₅O₇) will form immediately according to the

reaction: 3AgNO₃ + Na₃C₆H₅O₇ → Ag₃C₆H₅O₇(s) + 3NaNO₃[3]

Continue stirring for a designated period (e.g., 30 minutes) to ensure complete reaction.

Separate the white precipitate from the solution by filtration.

Wash the collected precipitate thoroughly with RO water to remove any unreacted reagents

and sodium nitrate byproduct.

Dry the purified silver citrate powder in an oven at a controlled temperature (e.g., 60-80 °C)

until a constant weight is achieved. Store the final product protected from light.

Solution Preparation

Reaction Purification & Drying

Prepare AgNO₃

Solution

Mix Solutions
(Stirring)

Prepare Na₃C₆H₅O₇

Solution

Precipitation of
Ag₃C₆H₅O₇

Filter Precipitate Wash with DI Water Dry Powder Final Product:
Pure Silver Citrate

Click to download full resolution via product page

Caption: Workflow for the synthesis of silver citrate via precipitation.
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Antimicrobial Activity Screening (Bacteriostatic Disk
Diffusion Test)
This protocol provides a basic method to screen the antimicrobial activity of silver citrate
solutions against a target microorganism, such as Pseudomonas aeruginosa.[3][14]

Materials:

Synthesized silver citrate

Citric acid (for dissolving silver citrate)

Sterile RO water

Target microorganism culture (e.g., Pseudomonas aeruginosa)

Nutrient agar plates

Sterile antibiotic assay disks (e.g., 13 mm Whatman)

Micropipette

Incubator

Methodology:

Prepare a stock solution of silver citrate complex by dissolving a known mass of silver
citrate in an aqueous citric acid solution.

Dilute the stock solution with sterile water to achieve the desired final concentration of silver

ions (e.g., 100 ppm).

Prepare a bacterial lawn by evenly spreading a standardized inoculum of the target

microorganism onto the surface of a nutrient agar plate.

Using a sterile micropipette, apply a precise volume (e.g., 100 µL) of the diluted silver
citrate solution onto a sterile assay disk, ensuring complete wetting.
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Carefully place the wetted disk onto the center of the inoculated agar plate.

As a negative control, use a disk wetted with the sterile citric acid vehicle solution without

silver citrate. A positive control with a known antibiotic can also be included.

Incubate the plates under appropriate conditions for the microorganism (e.g., 37 °C for 18-24

hours).

Measure the diameter of the zone of inhibition (the clear area around the disk where

bacterial growth is prevented) in millimeters. A larger zone indicates greater antimicrobial

activity.

Antimicrobial Mechanism of Action
The primary antimicrobial activity of silver citrate stems from the release of Ag⁺ ions. The

mechanism is multifaceted and involves several simultaneous attacks on microbial cells.[15]

[16]

Cell Envelope Disruption: Ag⁺ ions have a high affinity for sulfur-containing proteins in the

bacterial cell wall and membrane.[17] Binding to these proteins disrupts cell wall integrity and

increases membrane permeability, leading to leakage of essential cellular components.

Intracellular Damage: Ions that penetrate the cell can denature critical enzymes and

ribosomes by binding to functional groups (e.g., sulfhydryl, amino, phosphate), thereby

inhibiting protein synthesis and ATP production.[17]

DNA Interaction: Silver ions can interact with the DNA of the microorganism, causing it to

condense and lose its ability to replicate, which halts cell division.[18]

Reactive Oxygen Species (ROS) Generation: Ag⁺ ions can catalyze the production of ROS,

such as hydroxyl radicals. This induces a state of severe oxidative stress, leading to

widespread damage to lipids, proteins, and nucleic acids.[15][16]

Signal Transduction Interference: Silver can interfere with cellular signaling by

dephosphorylating key protein substrates in signal transduction pathways.[15][16] This

disruption can halt essential processes and may trigger programmed cell death.
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Caption: Multifaceted antimicrobial mechanism of action for silver ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.macsenlab.com/inorganic-fine-chemicals-and-metal-salts/silver-citrate-126-45-4/
https://precision.fda.gov/ginas/app/ui/substances/7b7aa858-5bd4-499e-95a3-0547f4590a52
https://pubchem.ncbi.nlm.nih.gov/compound/Silver-citrate
https://pubchem.ncbi.nlm.nih.gov/compound/Silver-citrate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/361259
https://www.researchgate.net/figure/FT-IR-spectrum-and-EDX-results-of-the-synthesized-silver-citrate-powder_fig9_320994018
https://www.mdpi.com/2079-4991/11/10/2560
https://www.mdpi.com/2079-4991/11/10/2560
https://www.researchgate.net/publication/8379197_Silver-109_NMR_Spectroscopy_of_Inorganic_Solids
https://www.researchgate.net/publication/23660417_Synthesis_and_Antimicrobial_Activity_of_Silver_Citrate_Complexes
https://www.researchgate.net/figure/Bactericidal-activity-of-silver-citrate-citric-acid-complexed-solutions-against_tbl2_23660417
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2016.01831/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2016.01831/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5110546/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5110546/
https://www.dovepress.com/the-antibacterial-mechanism-of-silver-nanoparticles-and-its-applicatio-peer-reviewed-fulltext-article-IJN
https://lms.idipharma.com/pluginfile.php/573/mod_folder/content/0/Lansdown%20_Silver%20I_its%20antibacterial%20properties%20and%20mechanism%20of%20action.pdf?forcedownload=1
https://www.benchchem.com/product/b086174#silver-citrate-chemical-properties-and-structure
https://www.benchchem.com/product/b086174#silver-citrate-chemical-properties-and-structure
https://www.benchchem.com/product/b086174#silver-citrate-chemical-properties-and-structure
https://www.benchchem.com/product/b086174#silver-citrate-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086174?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

